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Compound of Interest

Compound Name: (1H-indol-5-yl)methanol

Cat. No.: B086272

Technical Guide: (1H-indol-5-yl)methanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the fundamental physicochemical
properties of (1H-indol-5-yl)methanol. The information is presented to support research and
development activities where this compound is of interest.

Core Physicochemical Data

The essential molecular properties of (1H-indol-5-yl)methanol have been compiled and are
presented in the table below for easy reference and comparison.

Property Value Citations
Molecular Formula CoHoNO [1][2]13]
Molecular Weight 147.17 g/mol [1112][3]
IUPAC Name (1H-indol-5-yl)methanol [1]

CAS Number 1075-25-8 [1][3]
Synonyms Indole-5-methanol, 5- 212

(Hydroxymethyl)indole
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Synthetic Workflow Overview

The synthesis of indolyl methanols is a fundamental process in organic chemistry, often serving
as a key step in the generation of more complex indole derivatives for various applications,
including drug discovery. A common and effective method for the preparation of (1H-indol-
yl)methanols involves the reduction of the corresponding indole-carboxaldehyde. This
transformation can be efficiently achieved using a variety of reducing agents.

The following diagram illustrates a generalized experimental workflow for the synthesis of an
indolyl methanol, such as (1H-indol-5-yl)methanol, via the reduction of the aldehyde
precursor. This process highlights the key stages from starting materials to the purified final
product.
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Indole-5-carboxaldehyde
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Reducing Agent (e.g., NaBH4)
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(1H-indol-5-yl)methanol
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Generalized synthetic workflow for indolyl methanols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. (1H-indol-5-yl)methanol | COHIONO | CID 2773458 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. benchchem.com [benchchem.com]

3. Novel Indole-Pyrazole Hybrids as Potential Tubulin-Targeting Agents; Synthesis,
antiproliferative evaluation, and molecular modeling studies - PMC [pmc.ncbi.nim.nih.gov]

To cite this document: BenchChem. [(1H-indol-5-yl)methanol molecular weight and formulal].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b086272#1h-indol-5-yl-methanol-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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